3-Nitro-4-(phenylsulfanyl)benzyl 2,6-difluorobenzenecarboxylate

• IUPAC Name: (3-nitro-4-phenylsulfanylphenyl)methyl 2,6-difluorobenzoate
• InChI: InChI=1S/C20H13F2NO4S/c21-15-7-4-8-16(22)19(15)20(24)27-12-13-9-10-18(17(11-13)23(25)26)28-14-5-2-1-3-6-14/h1-11H,12H2
• InChI Key: FNRBKXFIUTZWJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=C(C=C(C=C2)COC(=O)C3=C(C=CC=C3F)F)[N+](=O)[O-]
• Molecular Formula: C20H13F2NO4S
• Molecular Weight: 401.4 g/mol
• CAS No.: 320424-18-8

Description

The compound 3-Nitro-4-(phenylsulfanyl)benzyl 2,6-difluorobenzenecarboxylate belongs to a class of aromatic sulfanyl and nitro-substituted esters. Its structure features a benzyl group substituted with a nitro group at the 3-position and a phenylsulfanyl moiety at the 4-position, esterified with a 2,6-difluorobenzoic acid.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The provided evidence focuses on 4-PSB-2 (4-(phenylsulfanyl)butan-2-one), a compound with overlapping structural motifs (phenylsulfanyl group) but distinct functional groups. Below is a comparative analysis of key properties:

Property	3-Nitro-4-(phenylsulfanyl)benzyl 2,6-difluorobenzenecarboxylate	4-PSB-2	Traditional NSAIDs (e.g., Ibuprofen)
Chemical Structure	Nitrobenzyl ester with difluorophenyl	Ketone with phenylsulfanyl group	Carboxylic acid derivatives
Anti-inflammatory Targets	Not studied in provided evidence	Reduces TNF-α, COX-2, iNOS	COX-1/COX-2 inhibition
Neuroprotective Effects	Unknown	Enhances PSD-95, synaptic plasticity	No direct synaptic effects
Memory Enhancement	Not reported	Improves fear memory retrieval in AD mice	No evidence for memory modulation
Safety Profile	Undocumented	No locomotor or anxiety side effects	Gastrointestinal/renal toxicity

Key Findings from 4-PSB-2 Studies (Relevant to Structural Analogues)

Anti-inflammatory Mechanisms: 4-PSB-2 suppresses TNF-α, COX-2, and iNOS expression in hippocampal neurons, astrocytes, and microglia of 3xTg-AD mice, mitigating neuroinflammation .

Synaptic and Cognitive Effects :

• Increases hippocampal PSD-95 expression (a postsynaptic density protein) and restores long-term potentiation (LTP) in AD mice, correlating with improved fear memory retrieval .
  
• Enhances dendritic spine density in WT mice, indicating synaptic remodeling .

Safety and Selectivity: No adverse effects on locomotor activity or anxiety in mice at therapeutic doses .